Cas no 688739-68-6 (9-Octadecenamide, N-[2-[(1-oxooctadecyl)amino]ethyl]-, (9Z)-)

• Product Name: 9-Octadecenamide, N-[2-[(1-oxooctadecyl)amino]ethyl]-, (9Z)-
• CAS No: 688739-68-6
• MF: C₃₈H₇₄N₂O₂
• MW: 591.006371974945
• CID: 387527
• PubChem ID: 58048841
• Update Time: 2025-04-19

9-Octadecenamide, N-[2-[(1-oxooctadecyl)amino]ethyl]-, (9Z)- Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenamide, N-[2-[(1-oxooctadecyl)amino]ethyl]-, (9Z)-
• N-[2-(octadec-9-enoylamino)ethyl]octadecanamide
• H9JZ181R5E
• Q27279808
• N,N'-Oleoyl-stearylethylenediamine
• 688739-68-6
• SCHEMBL10064884
• UNII-H9JZ181R5E
• N-Oleoyl-N'-stearoylethylenediamine
• N-(2-Stearoyl-aminoethyl)oleamide

• Inchi： 1S/C38H74N2O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-37(41)39-35-36-40-38(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17,19H,3-16,18,20-36H2,1-2H3,(H,39,41)(H,40,42)/b19-17-
• InChI Key： SBQJMINUQRPKKC-ZPHPHTNESA-N
• SMILES： O=C(CCCCCCCCCCCCCCCCC)NCCNC(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 590.57502961g/mol
• Monoisotopic Mass: 590.57502961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 34
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.7
• Topological Polar Surface Area: 58.2Ų